Cas no 62969-41-9 (2,4-Dichloro-5-nitrophenyl ethyl carbonate)

• Product name: 2,4-Dichloro-5-nitrophenyl ethyl carbonate
• CAS No: 62969-41-9
• MF: C₉H₇Cl₂NO₅
• MW: 280.061580896378
• CID: 2789354
• PubChem ID: 1476644

2,4-Dichloro-5-nitrophenyl ethyl carbonate Chemical and Physical Properties

Names and Identifiers

• (2,4-dichloro-5-nitrophenyl) ethyl carbonate
• 2,4-DICHLORO-5-NITROPHENYL ETHYL CARBONATE
• AKOS005090631
• 62969-41-9
• 4L-360S
• 2,4-dichloro-5-nitrophenylethylcarbonate
• MFCD00974412
• DTXSID40363101
• 2,4-Dichloro-5-nitrophenyl ethyl carbonate

• Inchi： InChI=1S/C9H7Cl2NO5/c1-2-16-9(13)17-8-4-7(12(14)15)5(10)3-6(8)11/h3-4H,2H2,1H3
• InChI Key： KFGXYXDOKYRARJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 278.9701277Da
• Monoisotopic Mass: 278.9701277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 2,4-Dichloro-5-nitrophenyl ethyl carbonate

Comprehensive Analysis of 2,4-Dichloro-5-nitrophenyl ethyl carbonate (CAS No. 62969-41-9)

2,4-Dichloro-5-nitrophenyl ethyl carbonate (CAS No. 62969-41-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring dichloro and nitro functional groups, enables versatile reactivity, making it a subject of interest for researchers exploring carbonate ester applications and nitrophenyl derivatives. This article delves into its properties, synthesis methods, and emerging applications while addressing trending queries like "green synthesis of nitrophenyl carbonates" and "biodegradability of aromatic carbonates."

The compound’s CAS No. 62969-41-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in developing photoactive materials, where its nitro group enhances light absorption properties. Industry professionals frequently search for "safety data of 2,4-Dichloro-5-nitrophenyl ethyl carbonate" and "scalable synthesis routes," reflecting growing demand for sustainable production techniques. Innovations such as microwave-assisted synthesis and catalyst optimization are reshaping its manufacturing landscape.

From an environmental perspective, the degradation pathways of 2,4-Dichloro-5-nitrophenyl ethyl carbonate are under scrutiny, aligning with the "green chemistry" movement. Researchers are investigating enzymatic hydrolysis and UV-induced decomposition to mitigate ecological impact. Meanwhile, its ethyl carbonate moiety offers potential in polymer science, particularly in biodegradable coatings—a hot topic in material science forums. FAQs like "alternatives to halogenated nitrophenyl compounds" underscore the shift toward eco-friendly substitutes.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize CAS No. 62969-41-9 with high precision. The compound’s chromatographic behavior and stability under thermal stress are frequently studied, addressing user queries such as "storage conditions for nitrophenyl carbonates." Furthermore, its electrophilic aromatic substitution reactivity makes it a model substrate for educational demonstrations in organic chemistry.

Market trends indicate rising interest in high-purity 2,4-Dichloro-5-nitrophenyl ethyl carbonate, driven by pharmaceutical R&D. Searches for "suppliers of CAS 62969-41-9" and "technical specifications" have surged, reflecting its industrial relevance. Future directions may explore its integration into smart materials and drug-delivery systems, leveraging its tunable chemical properties. This aligns with broader scientific inquiries into functionalized aromatic carbonates and their role in next-gen technologies.